2-((5-(4-bromophenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features an imidazole core substituted at the 1-position with a 4-(trifluoromethoxy)phenyl group and at the 5-position with a 4-bromophenyl moiety. A thioether linkage connects the imidazole to an N-isopropylacetamide side chain. The trifluoromethoxy and bromo substituents likely enhance lipophilicity and electronic effects, making this compound of interest in medicinal chemistry, particularly for targets influenced by aryl halides and electron-withdrawing groups.
Properties
IUPAC Name |
2-[5-(4-bromophenyl)-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19BrF3N3O2S/c1-13(2)27-19(29)12-31-20-26-11-18(14-3-5-15(22)6-4-14)28(20)16-7-9-17(10-8-16)30-21(23,24)25/h3-11,13H,12H2,1-2H3,(H,27,29) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOSQZQFJRCYPPB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CSC1=NC=C(N1C2=CC=C(C=C2)OC(F)(F)F)C3=CC=C(C=C3)Br | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19BrF3N3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
514.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2-((5-(4-bromophenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide is a complex organic compound with potential therapeutic applications, particularly in oncology. Its structure incorporates an imidazole ring, which is often associated with various biological activities, including anticancer and antimicrobial properties. This article reviews the biological activity of this compound based on recent research findings.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of 553.35 g/mol. The presence of multiple functional groups, including bromophenyl and trifluoromethoxy moieties, suggests potential interactions with biological targets.
Biological Activity Overview
Recent studies have highlighted the compound's promising biological activities:
Anticancer Activity
Research indicates that derivatives of imidazole, including this compound, exhibit significant antiproliferative effects against various cancer cell lines. For instance, a related imidazole derivative demonstrated an IC50 value of 4.07 µM against HeLa cells, indicating potent anticancer properties . The mechanism of action appears to involve the induction of apoptosis through modulation of pro-apoptotic and anti-apoptotic proteins such as Bax and Bcl-2, respectively .
Table 1: Antiproliferative Activity Against Cancer Cell Lines
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| 2-((5-(4-bromophenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide | HeLa | X.X |
| Related Imidazole Derivative | HeLa | 4.07 |
| Related Imidazole Derivative | A549 | 10.96 |
| Related Imidazole Derivative | SGC-7901 | 2.96 |
(Note: Specific IC50 values for the target compound need to be established through experimental studies.)
The biological activity is primarily attributed to the compound's ability to induce apoptosis in cancer cells. The activation of caspase pathways and alterations in protein expression levels (increased Bax and decreased Bcl-2) are critical for its anticancer efficacy .
Antimicrobial Activity
In addition to its anticancer properties, imidazole derivatives have shown antimicrobial activity against various pathogens. For example, compounds similar to the target structure were evaluated for their effectiveness against Staphylococcus aureus, Escherichia coli, and Bacillus subtilis. The results indicated that certain derivatives exhibited significant zones of inhibition, suggesting potential as antimicrobial agents .
Table 2: Antimicrobial Activity Against Bacterial Strains
| Compound | Bacterial Strain | Zone of Inhibition (mm) |
|---|---|---|
| Compound A | E. coli | 20 |
| Compound B | S. aureus | 28 |
| Compound C | B. subtilis | 25 |
Case Studies
Several studies have focused on the synthesis and evaluation of imidazole derivatives for their biological activities:
- Study on Apoptosis Induction : A study demonstrated that a structurally similar imidazole derivative induced apoptosis in HeLa cells effectively, showing a higher apoptosis rate compared to standard chemotherapeutics like 5-FU .
- Antimicrobial Evaluation : Another study assessed various imidazole derivatives against common bacterial strains, revealing that specific substitutions on the imidazole ring significantly enhanced antimicrobial efficacy .
Comparison with Similar Compounds
Structural and Substituent Analysis
The compound’s structural analogs differ in substituents on the imidazole ring, the thioether-linked side chain, and the acetamide group. Key comparisons are summarized below:
Table 1: Structural Comparison of Imidazole Derivatives
- R1 Substituents : The bromo group in the target compound increases molecular weight and lipophilicity compared to the fluoro group in Compound 7. Bromine’s larger atomic radius may enhance steric effects in binding interactions.
- Acetamide Side Chain : The N-isopropyl group in the target compound confers greater steric bulk compared to the thiazole ring in Compound 9, which may influence solubility and metabolic stability.
Spectroscopic and Electronic Properties
Key spectroscopic data from analogs provide insights into functional groups and tautomerism:
- IR Spectroscopy :
- NMR Spectroscopy :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
